4-(chloromethyl)-1-(2-methylphenyl)-1H-1,2,3-triazole

• IUPAC Name: 4-(chloromethyl)-1-(2-methylphenyl)triazole
• InChI: InChI=1S/C10H10ClN3/c1-8-4-2-3-5-10(8)14-7-9(6-11)12-13-14/h2-5,7H,6H2,1H3
• InChI Key: WIWAMLYECDUTNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=C(N=N2)CCl
• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,3-triazole ring, possibly through a [3+2] cycloaddition reaction (also known as a Huisgen cycloaddition), a type of chemical reaction in which two compounds - an azide and an alkyne - come together to form a five-membered ring.

Scientific Research Applications

Synthesis and Material Applications

• Synthesis of Energetic Salts :

  • Triazolyl-functionalized monocationic and diquaternary salts were prepared through reactions involving triazole compounds. These salts exhibit good thermal stability and relatively high density, making them potential materials for energetic applications (Wang et al., 2007).

• Analysis of Intermolecular Interactions :

  • Biologically active triazole derivatives were synthesized and characterized, highlighting the presence of various intermolecular interactions. These interactions are crucial for understanding the properties of triazole compounds in solid-state chemistry (Shukla et al., 2014).

• Study of π-hole Tetrel Bonding Interactions :

  • Triazole derivatives with α-ketoester functionality were synthesized. Their self-assembled dimers in the solid state, establishing tetrel bonding interactions, are relevant for designing novel molecular structures (Ahmed et al., 2020).

Chemical Properties and Reactions

• Synthesis of Halomethyl-Triazoles :

  • The synthesis of halomethyl-triazoles and their application as alkylating agents demonstrates the chemical versatility of triazole compounds. These agents show potential in various chemical synthesis applications (De las Heras et al., 1979).

• Fluorescent Behavior of Triazole Isomers :

  • Novel 4-acetyl-5-methyl-1,2,3-triazole regioisomers were synthesized, showcasing dual emission in specific solvents. This property is significant for the development of new fluorescent materials and sensors (Kamalraj et al., 2008).

• Corrosion Inhibition :

  • A structurally well-defined 1,2,3-triazole derivative was studied for its corrosion inhibition performance on mild steel in acidic media. The findings are important for the development of new corrosion inhibitors (Hrimla et al., 2021).

• Catalytic Applications :

  • Half-sandwich Ruthenium(II) complexes with triazole-based ligands were explored for catalytic oxidation and transfer hydrogenation, demonstrating the potential of triazole compounds in catalysis (Saleem et al., 2013).